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Compound of Interest

Compound Name: 2-Chloro-3-methylbenzonitrile

Cat. No.: B1356066

An In-Depth Technical Guide to 2-Chloro-3-methylbenzonitrile: Theoretical Properties,
Computational Analysis, and Synthetic Protocols

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Chloro-3-methylbenzonitrile, a
key chemical intermediate in the development of novel pharmaceuticals and agrochemicals.
Designed for researchers, medicinal chemists, and process development scientists, this
document synthesizes its core physicochemical properties, spectroscopic profile, computational
analysis, and practical synthetic methodologies. The narrative emphasizes the causal
relationships between molecular structure and observable properties, providing a framework for
its effective application in research and development.

Core Molecular Identity and Physicochemical Profile

2-Chloro-3-methylbenzonitrile (CAS No. 15013-71-5) is a disubstituted benzonitrile featuring
a chloro and a methyl group at the 2- and 3-positions, respectively.[1][2][3] This specific
substitution pattern imparts distinct electronic and steric properties that govern its reactivity and
physical behavior.

The nitrile group (C=N) is a strong electron-withdrawing group, influencing the aromatic ring's
electron density. The ortho-chloro substituent further enhances this effect, while the adjacent
methyl group provides some electron-donating character and significant steric hindrance
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around the 2- and 3-positions. This electronic interplay is fundamental to its utility as a synthetic
building block.

Molecular Structure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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